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Clinical Evidence on Washout Periods

Patient
Study / Context . Washout Practice Reported Outcome / Implication
Population
MOMENTUM JAK inhibitor- Prior JAKi therapy Trial demonstrated significant efficacy
Phase 3 Trial [1] experienced, was allowed; (symptom, spleen, transfusion
anemic MF specific washout not  independence) with momelotinib post
patients. detailed in results. prior JAKIi [1].
MOMGEFIN JAKi-exposed (& 59% of patients did Anemia responses were achieved
Real-World JAKi-naive) MF not have a regardless, suggesting no washout is
Study [2] patients. washout period for  feasible. Combination with

MoReL.ife Real-
World Study [2]

JAKi-exposed MF
patients.

prior JAK inhibitor.

No washout for
previous JAKI
treatment was
required.

ESA/danazol may enhance initial
response [2].

Transfusion independence was
achieved in some patients, supporting
the viability of a no-washout strategy

2].
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JAK Inhibitor Discontinuation Syndrome & Washout
Considerations

A crucial factor to consider when planning a transition is Ruxelitinib Discontinuation Syndrome (RDS).

Abrupt discontinuation of ruxolitinib can trigger a life-threatening cytokine rebound syndrome [3].

¢ Syndrome Characteristics: RDS is characterized by a rapid return of constitutional symptoms,
increased splenomegaly, and can escalate to severe conditions like acute respiratory distress

syndrome and septic shock. Symptoms typically emerge 2 to 21 days after stopping the drug, with
severe cases occurring within 48 hours [3].

e Recommended Management: To mitigate RDS risk, a gradual taper of ruxolitinib is recommended
over abrupt cessation [3].

¢ Implication for Washout: The concern with a planned washout period is that it could inadvertently
induce RDS. Therefore, when switching from ruxolitinib to momelotinib, the preferred approach is
often to initiate momelotinib shortly after the last dose of the previous JAK inhibitor, following a
taper if needed, rather than implementing a long washout interval [3].

Proposed Experimental & Clinical Workflow

Based on the available evidence, the following workflow outlines a prudent strategy for transitioning from

another JAK inhibitor (like ruxolitinib) to memelotinib in a clinical or research setting.
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Assess Patient/Risk:
- Disease severity
- Platelet count
- Frailty/Comorbidities

Taper previous JAK inhibitor
(e.g., reduce dose by 5-10 mg
daily over ~14 days)

Initiate Momelotinib
(200 mg once daily)
without a washout period

Close Monitoring for 21 Days:
- Constitutional symptoms
- Splenomegaly
- Cytopenias
- Signs of cytokine release

RDS Suspected?

No

Manage RDS:
Patient Stable - Restart JAKIi if possible
Continue Momelotinib Monotherapy - Supportive care
- Corticosteroids

Adequate Response

Evaluate Anemia Response
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W

Suboptimal Response

Consider Combination Therapy

(e.g., with ESA/Danazol)

Click to download full resolution via product page

Key Technical & Clinical Takeaways

e No Washout is Common Practice: The absence of a washout period, as seen in real-world studies,
is a viable and common clinical approach [2].

e Tapering Over Washout: Prioritize a taper of the prior JAK inhibitor over instituting a washout period
to mitigate the risk of RDS [3].

¢ Anemia Management: Momelotinib's unique benefit is treating MF-related anemia. For suboptimal
anemia response, combination with an ESA or danazol can be considered, as shown in the
MOMGEFIN study [2].

e Safety Monitoring: Be vigilant for momelotinib-associated adverse events, including
thrombocytopenia, diarrhea, dizziness, and peripheral neuropathy, especially during the initial
treatment phase [1] [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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